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Compound of Interest

Compound Name: Sacibertinib

Cat. No.: B10830820

For Immediate Use by Laboratory and Drug Development Professionals

This document provides a comprehensive, step-by-step guide for the proper and safe disposal
of sacituzumab govitecan, a cytotoxic antibody-drug conjugate. Adherence to these procedures
is critical to ensure personnel safety, prevent environmental contamination, and maintain
regulatory compliance. Sacituzumab govitecan and all materials that have come into contact
with it must be handled as hazardous cytotoxic waste. Disposal must always be in accordance
with all applicable country, federal, state, and local regulations.[1][2]

l. Immediate Safety and Handling Precautions

Personnel handling sacituzumab govitecan must be trained in the management of cytotoxic
agents.[3][4] Full personal protective equipment (PPE) is mandatory to prevent exposure.

Required Personal Protective Equipment (PPE):
e Gloves: Two pairs of chemotherapy-tested nitrile gloves.

e Gown: A disposable, lint-free gown made of a material tested for use with chemotherapy
drugs.

o Eye Protection: Safety goggles or a face shield.

» Respiratory Protection: An N95 or higher-level respirator should be used, especially when
there is a risk of aerosol formation.[5]
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Il. Waste Segregation and Containerization

Proper segregation of cytotoxic waste is the first step in the disposal process. All waste streams
contaminated with sacituzumab govitecan must be treated as cytotoxic waste.[6][7]

Waste Type Container Specification Labeling Requirements
Puncture-proof, rigid container ]
) ) "Cytotoxic Sharps,"
with a secure lid. Often yellow ) )
Sharps Waste "Biohazard," and the cytotoxic

with a purple lid or red with a
) symbol.
cytotoxic label.[2][3][6]

Leak-proof, rigid container,

Non-Sharps Solid Waste

often yellow with a purple lid.
Double-bagging may be

required by local regulations.

"Cytotoxic Waste,"
"Biohazard," and the cytotoxic

symbol.

[317]

Leak-proof, shatter-resistant o )
o . "Liquid Cytotoxic Waste,"
Liquid Waste container, clearly marked for ]
"Biohazard."

liquid cytotoxic waste.[3]

Table 1: Waste Segregation and Container Requirements

lll. Step-by-Step Disposal Protocol

This protocol outlines the procedural steps for the disposal of sacituzumab govitecan and
associated contaminated materials.

A. Disposal of Unused or Expired Vials:

e Ensure the vial cap is securely in place.

e Place the intact vial into a designated rigid cytotoxic waste container for solids.[3]
» Do not attempt to open or empty the vial.

B. Disposal of Contaminated Sharps:
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« Includes needles, syringes, and any other sharp implements that have come into contact
with sacituzumab govitecan.

e Immediately after use, place sharps into a designated cytotoxic sharps container.[6]
e Do not recap, bend, or break needles.
C. Disposal of Contaminated Labware and PPE:

» All non-sharp items, including gloves, gowns, bench paper, and labware (e.g., pipette tips,
tubes), must be considered cytotoxic waste.

o Carefully place all contaminated items into a designated cytotoxic waste container for solids.

[7]

e When removing PPE, do so in a manner that avoids contaminating skin or clothing, turning
items inside out as they are removed.[8]

D. Management of Liquid Waste:

e Any remaining solutions of sacituzumab govitecan should be disposed of as liquid cytotoxic
waste.

o Aspirate or carefully pour the liquid into a designated, sealed container for liquid cytotoxic
waste.

» Avoid splashing or creating aerosols.

IV. Spill Management and Decontamination

Immediate and effective management of spills is crucial to minimize exposure and
environmental contamination.[9] All materials used for spill cleanup must be disposed of as
cytotoxic waste.

Experimental Protocol for Spill Decontamination:

o Alert Personnel and Secure the Area: Immediately notify others in the vicinity and restrict
access to the spill area. Post warning signs.[9]
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» Don Appropriate PPE: Before beginning cleanup, ensure full PPE is worn, including double
gloves, a gown, eye protection, and a respirator.

» Contain the Spill:
o For liquid spills: Cover the spill with an absorbent pad from a cytotoxic spill kit.[9]

o For powder spills: Carefully place a wetted absorbent pad over the powder to avoid
generating dust.[9]

o Decontaminate the Surface:

o Clean the spill area with a strong alkaline cleaning agent (e.g., 0.05 M NaOH) or a
detergent solution followed by sterile alcohol.[9][10][11]

o Work from the outer edge of the spill inward to prevent spreading.
o Use an overlapping circular wiping technique.[10]

» Rinse the Area: Thoroughly rinse the cleaned area with water and dry with clean absorbent
pads.[9]

e Dispose of Cleanup Materials: Place all absorbent pads, contaminated PPE, and other
cleanup materials into a cytotoxic waste container.[9]

e Post-Cleanup: Wash hands thoroughly with soap and water after removing PPE. Report the
spill according to your institution's safety protocols.[9]

V. Final Disposal and Waste Transport
Cytotoxic waste is typically disposed of via high-temperature incineration.[2][12]

o Seal Containers: Ensure all cytotoxic waste containers are securely sealed before removal
from the laboratory.

o Storage: Store sealed containers in a designated, secure area with limited access until they
are collected.
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o Transport: Waste must be transported by a certified hazardous waste transporter in
accordance with all relevant regulations.[6]

Logical Workflow for Sacituzumab Govitecan
Disposal
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Sacituzumab Govitecan Disposal Workflow
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Caption: Workflow for the safe disposal of sacituzumab govitecan waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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